Cas no 2287315-26-6 (1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine)

• Product Name: 1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• CAS No: 2287315-26-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5753361
• PubChem ID: 137944202
• Update Time: 2025-07-09

1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• {[3-(2-ethoxyethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• EN300-6760501
• 1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• 2287315-26-6

• Inchi： 1S/C11H21NO/c1-3-13-5-4-10-6-11(7-10,8-10)9-12-2/h12H,3-9H2,1-2H3
• InChI Key： ASJOMEFSIYSSJD-UHFFFAOYSA-N
• SMILES： O(CC)CCC12CC(CNC)(C1)C2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine

Introduction to 1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine (CAS No: 2287315-26-6)

1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2287315-26-6, represents a novel structural motif that combines a bicyclic framework with functionalized side chains, making it a promising candidate for further exploration in drug discovery and development.

The molecular architecture of this compound features a bicyclo[1.1.1]pentanyl core, which is a three-membered cyclic structure embedded within a larger, more complex framework. This bicyclic system imparts unique steric and electronic properties to the molecule, which can be leveraged to modulate its biological activity. The presence of an N-methylmethanamine group at one end of the molecule introduces a basic nitrogen atom, which is often utilized in pharmacophores to enhance binding interactions with biological targets.

Furthermore, the 2-Ethoxyethyl side chain appended to the bicyclic system adds an additional layer of complexity to the molecule. This ethoxyethyl moiety can influence both the solubility and metabolic stability of the compound, making it an important consideration in its potential therapeutic applications. The combination of these structural elements suggests that this compound may exhibit properties such as improved bioavailability, reduced toxicity, and enhanced target specificity—key factors in the development of next-generation pharmaceuticals.

In recent years, there has been growing interest in the development of novel scaffolds derived from natural products or designed to mimic their structural features. The bicyclo[1.1.1]pentanyl core is particularly noteworthy, as it is found in several bioactive natural products known for their pharmacological properties. By synthesizing derivatives of this motif, researchers aim to harness its inherent biological potential while introducing modifications that enhance efficacy and safety.

The N-methylmethanamine group in 1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine is particularly interesting from a medicinal chemistry perspective. This group can serve as a hydrogen bond acceptor or participate in salt formation, which can significantly influence the compound's pharmacokinetic profile. Additionally, the basic nature of this group allows for interactions with acidic residues on biological targets, potentially increasing binding affinity and selectivity.

The 2-Ethoxyethyl side chain is another critical feature that warrants detailed discussion. This ethyl ether moiety can enhance lipophilicity, which may improve membrane permeability and oral bioavailability—a crucial factor for drug candidates intended for systemic administration. Moreover, ethers are known to be relatively stable under metabolic conditions, suggesting that this compound may exhibit good metabolic resilience.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging tools such as molecular docking and quantum mechanical calculations, scientists can gain insights into how 1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine interacts with potential targets at the molecular level. These computational studies have been instrumental in identifying promising lead compounds and guiding synthetic efforts toward optimizing their pharmacological properties.

The synthesis of complex molecules like 1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, recent innovations in synthetic methodology have made it possible to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in introducing stereocenters selectively and efficiently.

In addition to its structural complexity, this compound holds promise for its potential applications in various therapeutic areas. For instance, its unique scaffold could be exploited to develop drugs targeting enzymes or receptors involved in metabolic disorders, inflammation, or cancer. Preliminary studies have suggested that derivatives of this class may exhibit inhibitory activity against certain key enzymes implicated in these diseases.

The role of bicyclo[1.1.1]pentanyl derivatives in medicinal chemistry has been well-documented over the years due to their diverse biological activities and structural versatility. These compounds have been investigated for their potential as analgesics, anticonvulsants, and even as central nervous system (CNS) agents due to their ability to cross the blood-brain barrier effectively. The introduction of functional groups like N-methylmethanamine and 2-Ethoxyethyl further expands their therapeutic potential by allowing fine-tuning of their pharmacological profiles.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when developing new pharmaceutical compounds like 1-[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine for clinical use. This involves rigorous quality control measures throughout the synthesis process to guarantee consistency and purity at every stage—from raw material procurement to final product formulation.

The future prospects for this compound are bright given its innovative structure and promising preclinical data support it may become an important intermediate or lead candidate for further development by pharmaceutical companies worldwide who are always seeking novel therapeutics based on cutting-edge chemical scaffolds like those exemplified here by CAS No: 2287315-26-6.